Cas no 88945-53-3 (1-iodo-2,3,3-trimethylbutane)

• Product Name: 1-iodo-2,3,3-trimethylbutane
• CAS No: 88945-53-3
• MF: C₇H₁₅I
• MW: 226.098474740982
• MDL: MFCD30500865
• CID: 618887
• PubChem ID: 13252905
• Update Time: 2025-04-19

1-iodo-2,3,3-trimethylbutane Chemical and Physical Properties

Names and Identifiers

• Butane, 1-iodo-2,3,3-trimethyl-
• 1-iodo-2,3,3-trimethylbutane
• EN300-340246
• 88945-53-3
• DTXSID90532128

• MDL： MFCD30500865
• Inchi： 1S/C7H15I/c1-6(5-8)7(2,3)4/h6H,5H2,1-4H3
• InChI Key： NWOXPVMWDFLTSI-UHFFFAOYSA-N
• SMILES： ICC(C)C(C)(C)C

Computed Properties

• Exact Mass: 226.02185g/mol
• Monoisotopic Mass: 226.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų